Cas no 1260803-28-8 (5-bromo-3,4-dihydro-1H-2-benzopyran-4-one)

5-Bromo-3,4-dihydro-1H-2-benzopyran-4-one is a brominated derivative of 3,4-dihydro-1H-2-benzopyran-4-one, featuring a reactive bromine substituent at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of heterocyclic frameworks and pharmaceutical scaffolds. The presence of the bromine atom enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. Its stable benzopyranone core offers a rigid structure for derivatization, making it valuable in medicinal chemistry and materials science. The compound is typically characterized by high purity and consistent reactivity, ensuring reliable performance in synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
5-bromo-3,4-dihydro-1H-2-benzopyran-4-one structure
1260803-28-8 structure
Product Name:5-bromo-3,4-dihydro-1H-2-benzopyran-4-one
CAS No:1260803-28-8
MF:C9H7BrO2
MW:227.054682016373
MDL:MFCD09744067
CID:1103506
PubChem ID:53423913
Update Time:2025-05-28

5-bromo-3,4-dihydro-1H-2-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-4-Isochromanone
    • 5-bromo-3,4-dihydro-1H-2-benzopyran-4-one
    • G74922
    • starbld0000172
    • 5-Bromo-isochroman-4-one
    • AKOS032945568
    • EN300-7867112
    • A854039
    • 5-bromo-1H-isochromen-4-one
    • 1260803-28-8
    • 5-Bromoisochroman-4-one
    • MDL: MFCD09744067
    • Inchi: 1S/C9H7BrO2/c10-7-3-1-2-6-4-12-5-8(11)9(6)7/h1-3H,4-5H2
    • InChI Key: YRUCZWJRYDGDHP-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2COCC(C=21)=O

Computed Properties

  • Exact Mass: 225.96294g/mol
  • Monoisotopic Mass: 225.96294g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26.3Ų

5-bromo-3,4-dihydro-1H-2-benzopyran-4-one Pricemore >>

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